Cas no 6975-97-9 ( )

  structure
  structure
Product Name: 
CAS No:6975-97-9
MF:C11H20O2
MW:184.275303840637
CID:974193
PubChem ID:5282670
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (2E)-4-ETHYL-2-METHYL-2-OCTENOIC ACID
    • (Z)-4-ethyl-2-methyloct-2-enoic acid
    • (+-)-4-Aethyl-2,4-dimethyl-heptan
    • (+-)-4-Aethyl-2-methyl-oct-2t-ensaeure
    • (+-)-4-ethyl-2,4-dimethyl-heptane
    • (+-)-4-ethyl-2-methyl-oct-2t-enoic acid
    • 2,4-DIMETHYL-4-ETHYLHEPTANE
    • AG-G-26095
    • CTK5B3853
    • (E)-4-ethyl-2-methyl-oct-2-enoicacid
    • (E)-4-ethyl-2-methyloct-2-enoic acid
    • SCHEMBL25358201
    • CHEBI:196484
    • (E)-4-ethyl-2-methyl-oct-2-enoic acid
    • 6975-97-9
    • LMFA01020131
    • (2E)-4-ETHYL-2-METHYLOCT-2-ENOIC ACID
    • AKOS009209953
    • A836637
    • 4-ethyl-2-methyl-2-octenoic acid
    • DB-309724
    •  
    • Inchi: 1S/C11H20O2/c1-4-6-7-10(5-2)8-9(3)11(12)13/h8,10H,4-7H2,1-3H3,(H,12,13)/b9-8+
    • InChI Key: IELNITCVUCUISP-CMDGGOBGSA-N
    • SMILES: OC(/C(/C)=C/C(CC)CCCC)=O

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 3.23370
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